1-(3-Chloro-2,4-dihydroxy-phenyl)ethanone

• Molecular Formula: C8H7ClO3
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 1-(3-chloro-2,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C8H7ClO3/c1-4(10)5-2-3-6(11)7(9)8(5)12/h2-3,11-12H,1H3
• InChI Key: NNAUCAUMKGFRFF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=C(C=C1)O)Cl)O

Description

1-(3-Chloro-2,4-dihydroxy-phenyl)ethanone is a useful research compound. Its molecular formula is C8H7ClO3 and its molecular weight is 186.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,4-dihydroxyacetophenone (6 g, 39.4 mmol), aqueous 1M sodium hydroxide (41.4 mL, 41.4 mmol) and water (200 mL) is stirred at room temperature. An aqueous 1.6M solution of sodium hypochlorite (32 mL) is added over a 1 hr period. The resulting dark brown solution is stirred 18 hr at room temperature. The reaction mixture is adjusted to a pH of 2-3 with concentrated aqueous hydrochloric acid. The resulting suspension is filtered and washed with water (4×100 mL). The filtered solid was dried under vacuum at 45° C. for 2.5 days to give the title compound (4.8 g, 65%) as a brown solid. LCMS 1 187 M+.